Cas no 76878-17-6 (Benzo[b]thiophene-2-carboxylic acid, 3-amino-7-nitro-, methyl ester)

• Product Name: Benzo[b]thiophene-2-carboxylic acid, 3-amino-7-nitro-, methyl ester
• CAS No: 76878-17-6
• MF: C₁₀H₈N₂O₄S
• MW: 252.246520996094
• CID: 4180390
• PubChem ID: 12695141
• Update Time: 2025-04-24

Benzo[b]thiophene-2-carboxylic acid, 3-amino-7-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 3-amino-7-nitro-, methyl ester
• Methyl 3-amino-7-nitrobenzo[b]thiophene-2-carboxylate
• methyl 3-amino-7-nitrobenzothiophene-2-carboxylate
• SCHEMBL2996498
• methyl 3-amino-7-nitro-1-benzothiophene-2-carboxylate
• 76878-17-6
• AKOS040766091
• JHMVVZOALREZOL-UHFFFAOYSA-N

• Inchi： 1S/C10H8N2O4S/c1-16-10(13)9-7(11)5-3-2-4-6(12(14)15)8(5)17-9/h2-4H,11H2,1H3
• InChI Key： JHMVVZOALREZOL-UHFFFAOYSA-N
• SMILES： C12=C([N+]([O-])=O)C=CC=C1C(N)=C(C(OC)=O)S2

Computed Properties

• Exact Mass: 252.02047791Da
• Monoisotopic Mass: 252.02047791Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 126Ų